Cas no 1337-81-1 (Pyridine, ethenyl-)

Pyridine, ethenyl- structure
Pyridine, ethenyl- structure
Product Name:Pyridine, ethenyl-
CAS No:1337-81-1
MF:C7H7N
MW:105.137181520462
CID:219197
PubChem ID:7521
Update Time:2025-04-19

Pyridine, ethenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, ethenyl-
    • VINYLPYRIDINE
    • Pyridine,vinyl- (8CI)
    • -Vinylpyridine
    • Ethenylpyridine
    • vinylidenepyridine
    • 2-vinyl-pyridine
    • NSC-18255
    • AM20090687
    • UNII-DT4UV4NNKX
    • CHEMBL2134875
    • 2-Vinylpyridine, 97%
    • JR931X5841
    • F0001-0024
    • A800261
    • 2-(ethenyl)pyridine
    • .alpha.-Vinylpyridine
    • HSDB 1508
    • 2-pyridylethylene
    • NCGC00091100-02
    • SCHEMBL15193
    • CCRIS 5238
    • CAS-100-69-6
    • 2-VINYLPYRIDINE
    • V0024
    • 2-Ethenylpyridine
    • Q4596922
    • 25014-15-7
    • NSC18255
    • 2-Vinylpyridine (stabilized with 0.1per cent 4-tert-butylcatechol)
    • alpha-Vinylpyridine
    • NCGC00091100-01
    • NCGC00257589-01
    • NSC 18255
    • AKOS005622542
    • 2-vinylpyridin
    • Pyridine, 2-ethenyl-, dimer
    • FT-0612192
    • Pyridine,ethenyl-
    • Pyridine, dimer
    • 1337-81-1
    • Pyridine, 2-vinyl-
    • 2-Ethenylpyridine (2-Vinylpyridine)
    • EINECS 202-879-8
    • STR01590
    • InChI=1/C7H7N/c1-2-7-5-3-4-6-8-7/h2-6H,1H
    • 2-Vinyl pyridine
    • DT4UV4NNKX
    • 2-vinylpiridine
    • DTXSID1026667
    • 2-Vinylpyridine (stabilized with 0.1% 4-tert-butylcatechol)
    • MFCD00006355
    • vinyl pyridine
    • MLS002454369
    • NSC 118993
    • SCHEMBL12305235
    • EN300-21363
    • DTXCID406667
    • SMR001261681
    • 27476-03-5
    • Tox21_200035
    • UNII-JR931X5841
    • Z104495554
    • PD065571
    • W-108947
    • EC 202-879-8
    • NSC118993
    • NS00005866
    • 100-69-6
    • NSC-118993
    • AI3-24116
    • 2-VINYLPYRIDINE [HSDB]
    • 2-VINYLPYRIDINE (STABILIZED WITH TBC)
    • Pyridine, 2-ethenyl-
    • Inchi: 1S/C7H7N/c1-2-7-5-3-4-6-8-7/h2-6H,1H2
    • InChI Key: KGIGUEBEKRSTEW-UHFFFAOYSA-N
    • SMILES: N1C=CC=CC=1C=C

Computed Properties

  • Exact Mass: 105.05791
  • Monoisotopic Mass: 105.057849228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 78.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 0.9865 (rough estimate)
  • Boiling Point: 187.18°C (rough estimate)
  • Refractive Index: 1.5449 (estimate)
  • PSA: 12.89
  • LogP: log Kow= 1.54
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